![molecular formula C24H21FN2O2 B5419012 [4-(4-benzoyl-1-piperazinyl)phenyl](3-fluorophenyl)methanone](/img/structure/B5419012.png)
[4-(4-benzoyl-1-piperazinyl)phenyl](3-fluorophenyl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
[4-(4-benzoyl-1-piperazinyl)phenyl](3-fluorophenyl)methanone is a chemical compound that has been extensively studied in scientific research. It is commonly referred to as BPPFM and is known for its unique chemical structure and properties.
Mechanism of Action
The mechanism of action of BPPFM is not fully understood. However, it has been suggested that it may interact with various neurotransmitter systems in the brain, including dopamine, serotonin, and glutamate. BPPFM may also modulate the activity of certain enzymes and proteins involved in inflammation and tumor growth.
Biochemical and Physiological Effects:
BPPFM has been shown to have various biochemical and physiological effects in laboratory experiments. It has been found to inhibit the production of pro-inflammatory cytokines, reduce tumor growth, and enhance the activity of antioxidant enzymes. BPPFM has also been shown to improve cognitive function and reduce anxiety-like behavior in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using BPPFM in laboratory experiments is its unique chemical structure, which allows for the investigation of its potential therapeutic applications. However, one limitation is that the mechanism of action of BPPFM is not fully understood, which makes it difficult to interpret the results of experiments.
Future Directions
There are several future directions for research on BPPFM. One area of focus could be the investigation of its potential as a treatment for neurological disorders such as Parkinson's disease and Alzheimer's disease. Another area of focus could be the development of more potent and selective analogs of BPPFM for therapeutic use. Additionally, further studies could be conducted to elucidate the mechanism of action of BPPFM and its effects on various neurotransmitter systems in the brain.
Synthesis Methods
The synthesis of BPPFM involves the reaction of 4-(4-bromophenyl)-1-piperazine with 3-fluorobenzophenone in the presence of a catalyst. The resulting product is then purified and characterized using various analytical techniques such as nuclear magnetic resonance spectroscopy and mass spectrometry.
Scientific Research Applications
BPPFM has been extensively studied in scientific research for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-anxiety properties. BPPFM has also been investigated as a potential treatment for Parkinson's disease, Alzheimer's disease, and schizophrenia.
properties
IUPAC Name |
[4-(4-benzoylpiperazin-1-yl)phenyl]-(3-fluorophenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H21FN2O2/c25-21-8-4-7-20(17-21)23(28)18-9-11-22(12-10-18)26-13-15-27(16-14-26)24(29)19-5-2-1-3-6-19/h1-12,17H,13-16H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VBNDDKRLJXHRTH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=C(C=C2)C(=O)C3=CC(=CC=C3)F)C(=O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H21FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.